Cas no 22926-71-2 (Pyridine, 4-(5-phenyl-1,2,4-oxadiazol-3-yl)-)

Pyridine, 4-(5-phenyl-1,2,4-oxadiazol-3-yl)- structure
22926-71-2 structure
Product Name:Pyridine, 4-(5-phenyl-1,2,4-oxadiazol-3-yl)-
CAS No:22926-71-2
MF:C13H9N3O
MW:223.230062246323
CID:1412681
PubChem ID:763852
Update Time:2025-04-20

Pyridine, 4-(5-phenyl-1,2,4-oxadiazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

    • Pyridine, 4-(5-phenyl-1,2,4-oxadiazol-3-yl)-
    • Oprea1_066181
    • STK087253
    • Oprea1_446721
    • CB00004
    • SMR000070364
    • SR-01000552257
    • MLS-0025256.0001
    • CL-75900
    • cid_763852
    • CHEMBL1487784
    • 5-phenyl-3-(4-pyridyl)-1,2,4-oxadiazole
    • HMS2329D15
    • 8K-558S
    • SMSF0009200
    • AKOS000618651
    • SR-01000552257-1
    • 4-(5-phenyl-1,2,4-oxadiazol-3-yl)pyridine
    • DB-112841
    • 5-phenyl-3-pyridin-4-yl-1,2,4-oxadiazole
    • CCG-33381
    • BDBM93731
    • 22926-71-2
    • MLS000062089
    • Inchi: 1S/C13H9N3O/c1-2-4-11(5-3-1)13-15-12(16-17-13)10-6-8-14-9-7-10/h1-9H
    • InChI Key: KVLYQZJFVKRLHI-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=CC=2)=NC(C2C=CN=CC=2)=N1

Computed Properties

  • Exact Mass: 223.07467
  • Monoisotopic Mass: 223.074561919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • PSA: 51.81
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